Cas no 304-21-2 (Harmaline)

• Product name: Harmaline
• CAS No: 304-21-2
• MF: C₁₃H₁₄N₂O
• MW: 214.26
• MDL: MFCD00004955
• CID: 36767
• PubChem ID: 87560266

Harmaline Chemical and Physical Properties

Names and Identifiers

• Harmaline
• 7-Methoxy-1-methyl-4,9-dihydro-3H-pyrido[3,4-b]indole
• 7-Methoxy-1-methyl-4,9-dihydro-3H-beta-carboline
• 7-methoxy-1-methyl-3,4-dihydro-2H-pyrido[3,4-b]indole
• ARMALINE(RG) PrintBack
• 3,4-Dihydro-7-methoxy-1-methyl-9H-pyrido[3,4-b]indole
• 3,4-Dihydro-7-methoxy-1-methyl-β-carboline
• 3,4-Dihydroharmine
• Armalin
• Dihydroharmine
• Harmalol methyl ether
• Harmidine
• Harmine,dihydro
• O-Methylharmalol
• [ "" ]

• MDL： MFCD00004955
• Inchi： InChI=1S/C13H14N2O/c1-8-13-11(5-6-14-8)10-4-3-9(16-2)7-12(10)15-13/h3-4,7,15H,5-6H2,1-2H3
• InChI Key： RERZNCLIYCABFS-UHFFFAOYSA-N
• SMILES： CC1=NCCC2=C1NC3=C2C=CC(=C3)OC

Computed Properties

• Exact Mass: 214.110613g/mol
• Surface Charge: 0
• XLogP3: 2.1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 214.110613g/mol
• Monoisotopic Mass: 214.110613g/mol
• Topological Polar Surface Area: 37.4Ų
• Heavy Atom Count: 16
• Complexity: 302
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 214.26
• Tautomer Count: 5
• Surface Charge: 0

Experimental Properties

• Dissociation Constants: pKa = 4.2
• Color/Form: Powder
• Density: 1.0850 (rough estimate)
• Melting Point: 251°C(lit.)
• Boiling Point: 354.4°C (rough estimate)
• Flash Point: 211.7 °C
• Refractive Index: 1.6450 (estimate)
• Solubility: 30.6 [ug/mL]
• PSA: 37.38000
• LogP: 1.97720
• Solubility: Not available
• Merck: 4613
• pka: 4.2(at 25℃)

Harmaline Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H371
• Warning Statement： P260-P264-P270-P308+P311-P405-P501
• Hazardous Material transportation number：1544
• WGK Germany：3
• Hazard Category Code： 25-20/21/22
• Safety Instruction： S22; S24/25; S36
• RTECS：UU9800000
• Hazardous Material Identification：
• Hazard Level：6.1(b)
• Packing Group：III
• Risk Phrases：R25
• PackingGroup：III
• HazardClass：6.1(b)
• Packing Group：III
• Safety Term：6.1(b)
• Storage Condition：The warehouse is low temperature, ventilated, dry, and stored separately from food raw materials

Harmaline Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds